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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445

A Comparative Analysis of the Crystal Structures of Alkaline Earth Cyanamides

A comprehensive examination of the crystal structures of alkaline earth cyanamides (MCNz2),
revealing trends in their synthesis, crystal lattice, and coordination environments. This guide
provides a comparative analysis based on experimental data for magnesium, calcium,
strontium, and barium cyanamides.

Due to a scarcity of detailed experimental crystallographic data for simple alkaline earth
cyanides (M(CN)2), this guide focuses on the closely related and well-characterized alkaline
earth cyanamides (MCNz). These compounds provide a valuable platform for comparing the
structural chemistry of alkaline earth metals with a nitrogen-containing diatomic anion.

Data Summary of Alkaline Earth Cyanamide Crystal
Structures

The crystallographic data for magnesium, calcium, strontium, and barium cyanamides are
summarized in the table below. The data for MgCN2z, SfCN2, and BaCN:z are derived from X-ray
diffraction studies, while the data for CaCNz2 is also based on crystallographic analysis.[1][2]
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Experimental Protocols

The synthesis and crystallographic analysis of MgCN2, SrCN2z, and BaCN2 were conducted as
follows[1]:

Synthesis:

¢ Magnesium Cyanamide (MgCNz), Strontium Cyanamide (SrCNz), and Barium Cyanamide
(BaCNz): These compounds were synthesized by reacting the respective metal nitrides
(MgsNz, Srz2N, and BasNz) with an excess of melamine (CsHeNe). The reactions were carried
out at temperatures ranging from 740 °C to 850 °C. For the synthesis of single crystals of
SrCNz, the temperature was increased to 980 °C. Single crystals of BaCNz were obtained by
annealing the microcrystalline product at 740 °C for five days.
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Crystal Structure Determination:

» X-ray Diffraction (XRD): The crystal structures were determined using X-ray diffraction
techniques.

o For MgCNz2z, powder X-ray diffraction data was collected and analyzed.

o For SrCNz2 and BaCNz, single-crystal X-ray diffraction data were collected on four-circle
diffractometers. The structures were solved using Patterson methods.

Visualization of Structural Comparison

The following diagram illustrates the relationship between the different crystal structures of the
alkaline earth cyanamides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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